Cas no 3495-63-4 (Benzenamine, 2,2'-dithiobis[N-methyl-)

• Product Name: Benzenamine, 2,2'-dithiobis[N-methyl-
• CAS No: 3495-63-4
• MF: C₁₄H₁₆N₂S₂
• MW: 276.420240402222
• CID: 1471367
• PubChem ID: 3718463
• Update Time: 2025-04-20

Benzenamine, 2,2'-dithiobis[N-methyl- Chemical and Physical Properties

Names and Identifiers

• N-methyl-2-[[2-(methylamino)phenyl]disulfanyl]aniline
• SCHEMBL8897003
• 3495-63-4
• bis(o-methylamino-phenyl) disulfide
• DTXSID80395461
• Benzenamine, 2,2'-dithiobis[N-methyl-

• Inchi： 1S/C14H16N2S2/c1-15-11-7-3-5-9-13(11)17-18-14-10-6-4-8-12(14)16-2/h3-10,15-16H,1-2H3
• InChI Key： HYNRRYDGPLUWGF-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1NC)SC1C=CC=CC=1NC

Computed Properties

• Exact Mass: 276.07568
• Monoisotopic Mass: 276.07549087g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 74.7Ų

Experimental Properties

• PSA: 24.06